Cas no 351066-81-4 (1-(4-Isopropoxyphenyl)-5-oxopyrrolidine-3-carboxylic acid)

1-(4-Isopropoxyphenyl)-5-oxopyrrolidine-3-carboxylic acid is a specialized organic compound featuring a pyrrolidinone core substituted with a carboxylic acid group at the 3-position and a 4-isopropoxyphenyl moiety at the 1-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and fine chemical synthesis. The presence of both the carboxylic acid and ketone functionalities allows for versatile derivatization, enabling applications in drug discovery and material science. Its well-defined molecular architecture ensures consistent performance in coupling reactions and heterocyclic transformations. The compound is typically supplied in high purity, ensuring reliability in research and industrial processes. Its stability under standard conditions further enhances its utility as a synthetic building block.
1-(4-Isopropoxyphenyl)-5-oxopyrrolidine-3-carboxylic acid structure
351066-81-4 structure
Product Name:1-(4-Isopropoxyphenyl)-5-oxopyrrolidine-3-carboxylic acid
CAS No:351066-81-4
MF:C14H17NO4
MW:263.289084196091
MDL:MFCD02153066
CID:319104
PubChem ID:3151007
Update Time:2025-10-19

1-(4-Isopropoxyphenyl)-5-oxopyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(4-Isopropoxyphenyl)-5-oxopyrrolidine-3-carboxylic acid
    • 1-(4-Isopropoxy-phenyl)-5-oxo-pyrrolidine-3-carboxylic acid
    • 3-Pyrrolidinecarboxylicacid, 1-[4-(1-methylethoxy)phenyl]-5-oxo-
    • 5-oxo-1-(4-propan-2-yloxyphenyl)pyrrolidine-3-carboxylic acid
    • 1-(4-isopropoxyphenyl)-5-oxopyrrolidine-3-carboxylic acid(SALTDATA: FREE)
    • AKOS016050281
    • SR-01000452536
    • 1-(4-Isopropoxyphenyl)-5-oxo-3-pyrrolidinecarboxylic acid
    • Oprea1_129559
    • Oprea1_444908
    • DTXSID00389948
    • 1-(4-isopropoxyphenyl)-5-oxo-pyrrolidine-3-carboxylic acid
    • 351066-81-4
    • J-019942
    • SR-01000452536-1
    • AKOS000293127
    • 1-(4-isopropoxyphenyl)-5-oxopyrrolidine-3-carboxylicacid
    • CS-0320259
    • MFCD02153066
    • BPA06681
    • 5-Oxo-1-{4-[(propan-2-yl)oxy]phenyl}pyrrolidine-3-carboxylic acid
    • BS-37540
    • MDL： MFCD02153066
    • Inchi： 1S/C14H17NO4/c1-9(2)19-12-5-3-11(4-6-12)15-8-10(14(17)18)7-13(15)16/h3-6,9-10H,7-8H2,1-2H3,(H,17,18)
    • InChI Key： VJAKUPPPTKCJFX-UHFFFAOYSA-N
    • SMILES： O=C1CC(C(=O)O)CN1C1C=CC(=CC=1)OC(C)C

Computed Properties

  • Exact Mass: 263.11600
  • Monoisotopic Mass: 263.116
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 347
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.8A^2
  • XLogP3: 1.3

Experimental Properties

  • Boiling Point: 537.3°C at 760 mmHg
  • Flash Point: 278.7°C
  • PSA: 66.84000
  • LogP: 1.97630

1-(4-Isopropoxyphenyl)-5-oxopyrrolidine-3-carboxylic acid Security Information

  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT

1-(4-Isopropoxyphenyl)-5-oxopyrrolidine-3-carboxylic acid Customs Data

  • HS CODE：2933790090
  • Customs Data：

    China Customs Code:

    2933790090

    Overview:

    2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%

1-(4-Isopropoxyphenyl)-5-oxopyrrolidine-3-carboxylic acid Pricemore >>

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